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An In-depth Technical Guide on the Solubility of C.I. Disperse Blue 165:1

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Disperse Blue 165:1 is an azo dye utilized in the textile industry for coloring synthetic

fibers.[1] Characterized by its low water solubility, it exhibits a higher affinity for hydrophobic

environments.[1] Understanding its solubility in various organic solvents is crucial for its

application in diverse fields, including the formulation of inks, coatings, and in material science

research. The dissolution behavior of Disperse Blue 165:1 is primarily influenced by the

polarity of the solvent, temperature, and the specific molecular interactions between the dye

and the solvent.[1] This guide provides a comprehensive overview of the available data on the

solubility of Disperse Blue 165:1, detailed experimental protocols for its determination, and

relevant biological signaling pathways.

Data Presentation: Solubility of Disperse Blue 165:1
Specific quantitative solubility data for Disperse Blue 165:1 in a wide range of organic and

inorganic solvents is not extensively available in public literature.[1] The following table is

presented as a template for researchers to populate with their own experimentally determined

values, allowing for a structured and comparative analysis.
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Solvent
CAS
Number

Temperatur
e (°C)

Solubility
(g/L)

Method Reference

Water 7732-18-5 25 Very Low[1]
Spectrophoto

metry
[1]

Acetone 67-64-1 25 Soluble[2] - [2]

[Insert

Solvent]
[Insert CAS] [Specify] [Specify] [Specify] [Specify]

[Insert

Solvent]
[Insert CAS] [Specify] [Specify] [Specify] [Specify]

[Insert

Solvent]
[Insert CAS] [Specify] [Specify] [Specify] [Specify]

Experimental Protocols
The following methodologies are standard for determining the solubility of disperse dyes and

can be applied to Disperse Blue 165:1.

Protocol 1: Isothermal Equilibrium Method
This method is widely used to determine the saturation solubility of a compound in a given

solvent at a specific temperature.

Materials:

Disperse Blue 165:1

Selected solvents

Sealed containers (e.g., screw-cap vials)

Constant temperature agitator (e.g., shaking water bath)

Centrifuge or filtration apparatus (e.g., syringe filters)

UV-Vis Spectrophotometer
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Procedure:

Preparation of Saturated Solution: An excess amount of Disperse Blue 165:1 is added to a

known volume of the solvent in a sealed container.[1]

Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.[1]

Phase Separation: After agitation, the solution is allowed to stand to let the undissolved solid

settle.[1] Alternatively, centrifugation or filtration can be used to separate the solid and liquid

phases.

Sample Analysis: A clear aliquot of the supernatant is carefully withdrawn.[1]

Quantification: The concentration of the dissolved dye is determined using a suitable

analytical technique, such as UV-Vis spectrophotometry, after creating a calibration curve

with known concentrations of the dye.[1]

Protocol 2: 'Solubility Titration' Method
This is a rapid method for determining the solubility of sparingly soluble compounds.

Principle: The extinction or light scattering of a solution in the UV-visible region changes

abruptly when the solubility of the added substance is exceeded. The solubility is determined

from the intersection of two curves representing the change in extinction or light scattering.[2]

Procedure:

A small, known amount of the disperse dye is gradually added to a fixed volume of the

solvent.

After each addition, the mixture is stirred until the dye is dissolved.

The absorbance or light scattering of the solution is measured.

A graph of absorbance/light scattering versus the concentration of the added dye is plotted.
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The point of intersection of the two linear portions of the graph indicates the saturation

solubility.

Mandatory Visualizations
Signaling Pathway in Allergic Contact Dermatitis
Allergic contact dermatitis (ACD) is a T-cell-mediated delayed-type hypersensitivity reaction

that can be initiated by haptens such as disperse dyes.[3]
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Caption: Sensitization phase of allergic contact dermatitis initiated by a disperse dye.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of dye

solubility using the isothermal equilibrium method.
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Caption: Workflow for determining dye solubility via isothermal equilibrium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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